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Compound of Interest

Compound Name: (3-Methyloxiran-2-yl)methanol

Cat. No.: B110122

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of (3-
Methyloxiran-2-yl)methanol, also commonly known as Glycidol. Adherence to these protocols
is critical due to the hazardous nature of this compound.

(3-Methyloxiran-2-yl)methanol is a colorless, slightly viscous liquid that poses several health
and safety risks. It is classified as a carcinogen, toxic, and an irritant.[1] It is harmful if
swallowed, inhaled, or absorbed through the skin.[2][3] Furthermore, it is a combustible liquid
and can form explosive vapor/air mixtures above 72°C.[4]

Immediate Safety and Spill Response

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and
contamination.

For small spills:

o Use absorbent paper or an inert material such as sand, earth, or vermiculite to soak up the
liquid.[5][6]

o Seal the absorbent material and any contaminated clothing in a vapor-tight plastic bag for
eventual disposal.[5]
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e Wash the contaminated area thoroughly with soap and water.[5]

o Ensure the area is well-ventilated after the cleanup is complete.[1]

For large spills:

« |solate the spill or leak area in all directions for at least 50 meters (150 feet).[5]
o Evacuate personnel from the danger area and move upwind.[7][8]

» Alert the appropriate emergency response team or safety officer.

Personal Protective Equipment (PPE) is non-negotiable when handling (3-Methyloxiran-2-
yl)methanol. This includes a complete protective suit, chemical-resistant gloves, and eye/face
protection.[4][9] For spill response, a self-contained breathing apparatus (SCBA) is
recommended.[4]

Quantitative Data for Safe Handling

For quick reference, the following table summarizes key quantitative data for (3-Methyloxiran-
2-yl)methanol.

Property Value

CAS Number 556-52-5

UN Number 2810

Hazard Class 6.1 (Poison)

Flash Point 71°C-72°C

Occupational Exposure Limit (TLV) 25 ppm; 76 mg/m3 (ACGIH 1993-1994)

Proper Disposal Procedures

(3-Methyloxiran-2-yl)methanol is considered a hazardous waste and must be disposed of in
accordance with all local, state, and federal regulations.[1] It is crucial not to dispose of this
chemical down the drain or in regular trash.[1][6]
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Step-by-Step Disposal Protocol:

» Containerize Waste: Collect waste (3-Methyloxiran-2-yl)methanol and any contaminated
materials in a compatible, sealable container. Glass or mild steel containers are
recommended.[4] Do not mix with other waste.

e Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name:
"(3-Methyloxiran-2-yl)methanol" or "Glycidol".

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[4] Incompatible materials include strong acids, strong bases,
oxidizing agents, and certain metals like copper and zinc, which can cause fire and explosion
hazards.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed professional waste disposal service.[2][9] Contact your institution's
environmental health and safety department for specific procedures.

e Regulatory Consultation: For specific recommendations, it may be necessary to contact your
state's Department of Environmental Protection (DEP) or the regional office of the federal
Environmental Protection Agency (EPA).[1]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (3-
Methyloxiran-2-yl)methanol.
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Caption: Disposal workflow for (3-Methyloxiran-2-yl)methanol.
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By following these detailed procedures, laboratory professionals can ensure the safe handling
and disposal of (3-Methyloxiran-2-yl)methanol, thereby protecting themselves, their
colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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